Basic brown 17
Basic brown 17
Brand Name:
Vulcanchem
CAS No.:
68391-32-2
VCID:
VC0109185
InChI:
InChI=1S/C19H19N5O3.ClH/c1-24(2,3)14-7-4-12-5-9-18(25)19(15(12)11-14)22-21-16-8-6-13(20)10-17(16)23(26)27;/h4-11H,1-3H3,(H2-,20,21,22,25);1H
SMILES:
C[N+](C)(C)C1=CC2=C(C=C1)C=CC(=O)C2=NNC3=C(C=C(C=C3)N)[N+](=O)[O-].[Cl-]
Molecular Formula:
C19 H20 N5 O3 . Cl
Molecular Weight:
396.383545
Basic brown 17
CAS No.: 68391-32-2
Reference Standards
VCID: VC0109185
Molecular Formula: C19 H20 N5 O3 . Cl
Molecular Weight: 396.383545
CAS No. | 68391-32-2 |
---|---|
Product Name | Basic brown 17 |
Molecular Formula | C19 H20 N5 O3 . Cl |
Molecular Weight | 396.383545 |
IUPAC Name | [(8E)-8-[(4-amino-2-nitrophenyl)hydrazinylidene]-7-oxonaphthalen-2-yl]-trimethylazanium;chloride |
Standard InChI | InChI=1S/C19H19N5O3.ClH/c1-24(2,3)14-7-4-12-5-9-18(25)19(15(12)11-14)22-21-16-8-6-13(20)10-17(16)23(26)27;/h4-11H,1-3H3,(H2-,20,21,22,25);1H |
Standard InChIKey | WIJOZBDYRBXOOW-UHFFFAOYSA-N |
Isomeric SMILES | C[N+](C)(C)C1=CC\2=C(C=C1)C=CC(=O)/C2=N/NC3=C(C=C(C=C3)N)[N+](=O)[O-].[Cl-] |
SMILES | C[N+](C)(C)C1=CC2=C(C=C1)C=CC(=O)C2=NNC3=C(C=C(C=C3)N)[N+](=O)[O-].[Cl-] |
Canonical SMILES | C[N+](C)(C)C1=CC2=C(C=C1)C=CC(=O)C2=NNC3=C(C=C(C=C3)N)[N+](=O)[O-].[Cl-] |
Synonyms | basic brown 17; 8-[(4-Amino-3-nitrophenyl)azo]-7-hydroxy-N,N,N-trimethyl-2-naphthalenaminium Chloride; 8-[2-(4-Amino-3-nitrophenyl)diazenyl]-7-hydroxy-N,N,N-trimethyl-2-naphthalenaminium Chloride; _x000B_ |
PubChem Compound | 5743602 |
Last Modified | Nov 14 2021 |
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